Cas no 1261863-05-1 (3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile)

• Product Name: 3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile
• CAS No: 1261863-05-1
• MF: C₁₃H₈F₃N₃O
• MW: 279.217332839966
• CID: 4929203
• Update Time: 2025-06-14

3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile

• Inchi： 1S/C13H8F3N3O/c14-13(15,16)20-9-3-1-2-8(6-9)11-5-4-10(18)12(7-17)19-11/h1-6H,18H2
• InChI Key： KVAVMOYUVFLMNA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(=C(C#N)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• XLogP3: 3.6
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile

Recent Advances in the Study of 3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile (CAS: 1261863-05-1)

3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile (CAS: 1261863-05-1) is a promising small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile is its role as a building block for kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that this compound can be efficiently synthesized through a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by functional group transformations. The trifluoromethoxy group, in particular, has been shown to enhance the compound's metabolic stability and binding affinity to target proteins.

In addition to its synthetic utility, recent in vitro studies have highlighted the compound's potential as a modulator of specific signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile exhibit selective inhibition of certain tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a scaffold for the development of next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

Further investigations into the pharmacokinetic properties of 3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile have also been conducted. Preclinical studies in animal models have revealed favorable absorption and distribution profiles, with the compound demonstrating good oral bioavailability. These properties, combined with its low toxicity in preliminary safety assessments, make it a promising candidate for further optimization and clinical development.

Despite these encouraging results, challenges remain in the full characterization of this compound. For example, the exact mechanisms underlying its selectivity for certain kinases are not yet fully understood, and additional structural-activity relationship (SAR) studies are needed to refine its therapeutic potential. Moreover, the scalability of its synthesis and the cost-effectiveness of production are areas that require further exploration to facilitate its transition from the laboratory to industrial-scale manufacturing.

In conclusion, 3-Amino-6-(3-(trifluoromethoxy)phenyl)picolinonitrile (CAS: 1261863-05-1) represents a versatile and pharmacologically relevant compound with significant promise in drug discovery. Ongoing research efforts are expected to uncover new applications and optimize its properties, paving the way for its potential use in clinical settings. This brief underscores the importance of continued investment in the study of such innovative chemical entities to address unmet medical needs.